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Compound of Interest

Compound Name: Canrenone-d4

Cat. No.: B12423424 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the essential components of a Certificate

of Analysis (CoA) for Canrenone-d4. Canrenone-d4 is the deuterium-labeled version of

Canrenone, an active metabolite of spironolactone, a potassium-sparing diuretic.[1] Due to its

isotopic labeling, Canrenone-d4 is a valuable tool in pharmacokinetic and metabolic studies,

often used as an internal standard for quantitative analysis by methods such as NMR, GC-MS,

or LC-MS.[2] This document outlines the critical data points, experimental protocols, and quality

control measures that are fundamental to ensuring the identity, purity, and stability of

Canrenone-d4 for research and development purposes.

Quantitative Data Summary
A Certificate of Analysis for Canrenone-d4 provides critical quantitative data that attests to the

quality and purity of the compound. The following tables summarize the key analytical

parameters typically presented.

Table 1: Identification and Chemical Properties
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Parameter Specification

Compound Name Canrenone-d4

Molecular Formula C₂₂H₂₄D₄O₃[3]

Molecular Weight 344.49 g/mol [3]

CAS Number Not available (for deuterated form)

Appearance Beige Crystalline Solid[4]

Table 2: Purity and Isotopic Enrichment

Parameter Method Result

Chemical Purity HPLC ≥95%

Isotopic Enrichment Mass Spectrometry / NMR ≥98 atom % D

Residual Solvents GC-MS Conforms to specification

Elemental Analysis Combustion Analysis Conforms to theoretical values

Experimental Protocols
The quantitative data presented in a CoA are derived from rigorous experimental testing. The

following sections detail the methodologies for the key experiments performed to certify

Canrenone-d4.

High-Performance Liquid Chromatography (HPLC) for
Chemical Purity
High-Performance Liquid Chromatography (HPLC) is a cornerstone technique for assessing

the chemical purity of Canrenone-d4 by separating it from any non-deuterated or other

impurities.

Instrumentation: A standard HPLC system equipped with a UV detector is typically

employed.
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Column: A C18 reverse-phase column is commonly used for the separation of steroids like

Canrenone.

Mobile Phase: A gradient mixture of an aqueous buffer (e.g., ammonium acetate) and an

organic solvent (e.g., methanol or acetonitrile) is used to elute the compound.

Detection: The UV detector is set to a wavelength where Canrenone exhibits maximum

absorbance, typically around 285 nm.

Procedure: A solution of Canrenone-d4 is injected into the HPLC system. The retention time

of the main peak corresponding to Canrenone-d4 is recorded. The purity is calculated by

integrating the peak area of Canrenone-d4 and comparing it to the total area of all observed

peaks.

Mass Spectrometry (MS) for Isotopic Enrichment and
Molecular Weight Confirmation
Mass spectrometry is a critical tool for confirming the molecular weight of Canrenone-d4 and

determining its isotopic enrichment. High-resolution mass spectrometry (HR-MS) is often used

for this purpose.

Instrumentation: A liquid chromatography-mass spectrometry (LC-MS) system, often a triple

quadrupole or time-of-flight (TOF) analyzer, is used.

Ionization Source: Electrospray ionization (ESI) in positive mode is typically used to generate

the protonated molecular ion [M+H]⁺.

Procedure: A solution of Canrenone-d4 is introduced into the mass spectrometer. The

instrument measures the mass-to-charge ratio (m/z) of the ions. For Canrenone-d4, the

expected protonated molecular ion would be around m/z 345.5. The isotopic distribution is

analyzed to calculate the percentage of deuterium incorporation, which confirms the isotopic

enrichment.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Integrity and Isotopic Purity
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NMR spectroscopy provides detailed information about the molecular structure of Canrenone-
d4 and can also be used to assess isotopic purity. Both ¹H NMR and ²H NMR can be

employed.

Instrumentation: A high-field NMR spectrometer is used.

Solvent: A deuterated solvent in which the sample is soluble, such as DMSO-d₆ or Methanol-

d₄, is used.

Procedure:

¹H NMR: The ¹H NMR spectrum is used to confirm the overall structure of the molecule.

The absence or significant reduction of signals at the positions where deuterium atoms

have been incorporated provides evidence of successful deuteration.

²H NMR: A ²H NMR spectrum can be acquired to directly observe the deuterium signals,

confirming the location of the deuterium labels.

Quantitative NMR (qNMR): qNMR techniques can be used to determine the isotopic

abundance with high precision.

Visualized Workflows and Pathways
To further elucidate the processes and mechanisms relevant to Canrenone-d4, the following

diagrams are provided.
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Caption: General workflow for generating a Certificate of Analysis.

Canrenone's primary mechanism of action is as an antagonist of the mineralocorticoid receptor,

which plays a key role in the renin-angiotensin-aldosterone system (RAAS).
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Caption: Canrenone's mechanism of action as a mineralocorticoid receptor antagonist.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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